Cas no 63199-45-1 (3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 63199-45-1
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD18915324
• CID: 4083391
• PubChem ID: 2821735
• Update Time: 2025-08-03

3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 3-[(dimethylamino)methyl]-2,3-dihydro-
• 3-[(dimethylamino)methyl]-2,3-dihydro-4H-chromen-4-one
• 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one
• STL301744
• 3-[(dimethylamino)methyl]-2,3-dihydrochromen-4-one
• 3-Dimethylaminomethyl-chroman-4-one
• AKOS022110063
• Maybridge3_004147
• CCG-246510
• NS00017818
• 3-(N,N-dimethylaminomethyl)-4-chromanone
• 63199-45-1
• Cyto6D3
• IDI1_015534
• AT-417/09972009
• OVRQFVONVIPSQQ-UHFFFAOYSA-N
• SCHEMBL6775349
• Oprea1_088532

• MDL： MFCD18915324
• Inchi： 1S/C12H15NO2/c1-13(2)7-9-8-15-11-6-4-3-5-10(11)12(9)14/h3-6,9H,7-8H2,1-2H3
• InChI Key： OVRQFVONVIPSQQ-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(=O)C1CN(C)C

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one

3-(Dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one: A Comprehensive Overview

The compound 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one, identified by the CAS registry number 63199-45-1, is a unique organic molecule with significant applications in various fields. This compound belongs to the class of benzopyrans, which are fused bicyclic structures comprising a benzene ring and a gamma-pyrone ring. The presence of the dimethylamino group introduces interesting electronic and steric properties, making it a valuable compound in both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery and material science. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The dimethylamino group acts as a nucleophile in various reactions, enabling the formation of complex structures with potential pharmacological activity. Additionally, its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs), which are widely used in catalysis and gas storage applications.

The synthesis of 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one typically involves multi-step organic reactions. One common approach is the condensation of an appropriate ketone with a dimethylamine derivative, followed by cyclization to form the benzopyran framework. This process often requires precise control over reaction conditions, including temperature and solvent selection, to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these syntheses, reducing reaction times and improving product quality.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its conjugated pi-system allows for efficient absorption and emission of light, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have also investigated its role as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species upon light irradiation, potentially targeting cancer cells without harming healthy tissue.

The structural versatility of 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one extends to its ability to participate in various post-synthetic modifications. For example, functionalization at the dimethylamino group or other positions on the benzopyran ring can tailor its properties for specific applications. This flexibility has led to its use as a building block in supramolecular chemistry, where it can self-assemble into ordered structures with unique physical properties.

From an environmental standpoint, recent studies have focused on the biodegradability and toxicity profiles of this compound. Understanding its environmental impact is crucial for its safe handling and disposal. Preliminary results suggest that under certain conditions, it can undergo microbial degradation, reducing its persistence in natural ecosystems. However, further research is needed to fully assess its environmental fate and potential risks.

In conclusion, 3-(dimethylamino)methyl-3,4-dihydro-2H-1-benzopyran-4-one (CAS No: 63199-45-1) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in drug development, optoelectronics, and sustainable materials. As scientific understanding evolves, this compound is likely to play an increasingly important role in addressing global challenges in health and technology.